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Compound of Interest

Compound Name: Mik-665

Cat. No.: B15582650 Get Quote

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with Mik-665 (also known as S-64315).

Adherence to these protocols is crucial for ensuring personal safety and maintaining a secure

laboratory environment. Mik-665 is a potent and selective inhibitor of the anti-apoptotic protein

Mcl-1 and is currently under investigation for its therapeutic potential in oncology.[1][2][3][4][5]

While a Safety Data Sheet (SDS) may indicate that the substance is not classified as

hazardous under the Globally Harmonized System (GHS), it is prudent to handle all novel and

potent compounds with a high degree of caution.[6]

Recommended Personal Protective Equipment
(PPE)
The following table summarizes the recommended personal protective equipment for handling

Mik-665 in both solid (powder) and solution forms. These recommendations are based on

standard laboratory practices for handling potent, biologically active small molecules.
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Protection Type Equipment Key Specifications Rationale

Hand Protection

Double-gloving with

chemotherapy-rated

nitrile gloves.

Powder-free nitrile

gloves. The outer

glove should be

changed immediately

upon contamination or

every 30-60 minutes

during extended

handling.

Provides an extra

layer of protection

against potential

dermal exposure.

Nitrile offers good

chemical resistance.

Eye and Face

Protection

Safety goggles with

side shields or a full-

face shield.

ANSI Z87.1 compliant.

A face shield should

be worn over safety

goggles when there is

a risk of splashes or

aerosol generation.

Protects eyes and

face from accidental

splashes of solutions

or airborne powder

particles.

Respiratory Protection

NIOSH-approved N95

or higher-level

respirator.

Required when

handling the

powdered form of Mik-

665 outside of a

certified chemical

fume hood or

biological safety

cabinet to prevent

inhalation.

Minimizes the risk of

inhaling fine particles

of the potent

compound.

Body Protection

Disposable, low-

permeability fabric

gown with a closed

front, long sleeves,

and tight-fitting cuffs.

Polyethylene-coated

or similar material.

Gowns should be

changed immediately

if contaminated.

Prevents

contamination of

personal clothing and

skin.

Foot Protection Closed-toe shoes.
Made of a non-porous

material.

Protects feet from

potential spills.
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The following diagram outlines the standard operational procedure for safely handling Mik-665
from receipt to disposal.
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Workflow for the safe handling of Mik-665.

Detailed Experimental Protocols
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Mik-665 in a cool, dry, and well-ventilated area, away from incompatible materials. For

long-term storage of the solid compound, -20°C is recommended.

Stock solutions, typically in DMSO, should be stored at -20°C for short-term and -80°C for

long-term storage to prevent degradation. Avoid repeated freeze-thaw cycles by preparing

aliquots.[1][2]

2. Weighing and Reconstitution (Handling Solid Compound):

Engineering Controls: All handling of powdered Mik-665 must be performed in a certified

chemical fume hood or a biological safety cabinet (BSC) to minimize inhalation risk.

PPE: Full PPE as outlined in the table above is mandatory, including a respirator.

Procedure:

Place a weigh boat on a calibrated analytical balance within the fume hood.

Carefully transfer the desired amount of Mik-665 powder to the weigh boat using a clean

spatula.

To reconstitute, slowly add the appropriate solvent (e.g., DMSO) to the vial containing the

powder.[2] Cap the vial and vortex until the solid is completely dissolved. Sonication may

be used to aid dissolution.

3. Solution Preparation and Handling:

PPE: At a minimum, double nitrile gloves, a lab coat, and safety goggles are required when

handling solutions of Mik-665.
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Procedure:

Perform all dilutions within a chemical fume hood or BSC.

Use calibrated pipettes and sterile, disposable tips for all liquid transfers.

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
Proper disposal of Mik-665 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Disposal Workflow:
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Disposal workflow for Mik-665 waste.

Disposal Procedures:
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Solid Waste:

This includes unused Mik-665 powder, contaminated gloves, gowns, weigh boats, and

other disposable labware.

Collect all solid waste in a clearly labeled, sealed plastic bag or container designated for

"Cytotoxic" or "Hazardous Chemical Waste."

Store the waste container in a designated, secure area until it is collected by a licensed

hazardous waste disposal service.

Liquid Waste:

This includes unused solutions of Mik-665 and contaminated media.

Collect all liquid waste in a sealed, leak-proof container labeled "Hazardous Liquid Waste"

and listing the chemical constituents.

Do not pour Mik-665 solutions down the drain. While it is noted to be slightly hazardous to

water, it is best practice to dispose of it as hazardous chemical waste.

Sharps Waste:

This includes needles, syringes, and pipette tips used for handling Mik-665 solutions.

Dispose of all sharps immediately into a puncture-resistant, labeled sharps container.

The sharps container should be disposed of as hazardous waste.

Decontamination:

Wipe down all work surfaces (fume hood, benchtop) with a suitable deactivating agent or a

detergent solution followed by a solvent rinse (e.g., 70% ethanol) after each use.

All non-disposable equipment that has come into contact with Mik-665 should be thoroughly

cleaned according to your institution's standard operating procedures for hazardous

chemicals.
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By adhering to these safety and handling protocols, researchers can minimize their risk of

exposure and ensure the safe and effective use of Mik-665 in the laboratory. Always consult

your institution's specific safety guidelines and the most recent Safety Data Sheet for the

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15582650?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

